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Compound of Interest

Compound Name: Isoedultin

Cat. No.: B15391317

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information on Isoedultin is limited. This guide compiles available data and infers
safety and handling protocols based on structurally related compounds. Researchers should
exercise caution and perform their own risk assessments.

Chemical and Physical Properties

Isoedultin is an angular furanocoumarin, a class of organic compounds known for their
photosensitive nature. Limited experimental data is available for Isoedultin; therefore, some
properties are predicted based on its chemical structure.
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Property Value Source
Chemical Formula C21H2207 PhytoBank
Molecular Weight 386.4 g/mol PhytoBank
CAS Number 43043-08-9 ChemicalBook
Not specified (likely crystalline
Appearance ) N/A
solid)
Water Solubility (predicted) 0.0076 g/L PhytoBank
logP (predicted) 3.81 PhytoBank
pKa (Strongest Basic;
-4.9 PhytoBank

predicted)

Toxicological Profile and Safety Precautions

No specific toxicological studies for Isoedultin were identified. The following information is

based on the known toxicology of angular furanocoumarins.

Summary of Toxicological Hazards

Angular furanocoumarins are known phototoxins. Upon exposure to ultraviolet A (UVA)

radiation, they can become activated and cause damage to skin and cells.
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Hazard

Description

Phototoxicity

Can cause skin inflammation, erythema
(redness), and blistering upon exposure to UVA
light. The phototoxic effects of angular
furanocoumarins are generally considered

weaker than those of linear furanocoumarins.

Cytotoxicity

Activated furanocoumarins can form
monoadducts with DNA, leading to cell damage
and death.

Mutagenicity/Carcinogenicity

Due to their ability to interact with DNA,
furanocoumarins should be handled as potential

mutagens and carcinogens.

Quantitative Toxicological Data: No specific LD50 or other quantitative toxicological data for

Isoedultin has been found in the reviewed literature.

Recommended Safety and Handling Guidelines

The following handling procedures are recommended based on general safety protocols for

coumarin and phototoxic compounds.
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Aspect

Guideline

Personal Protective Equipment (PPE)

Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety goggles with side shields.

Ventilation

Handle in a well-ventilated area, preferably in a
chemical fume hood, especially when working
with the solid compound to avoid inhalation of
dust.

Avoiding Exposure

Avoid direct contact with skin and eyes. Prevent
dust formation and inhalation. After handling,

wash hands thoroughly.

UV Protection

When working with solutions of Isoedultin or
after any potential exposure, protect skin and

eyes from sunlight and artificial UVA sources.

Store in a tightly sealed, light-resistant container

Storage ) ]
in a cool, dry, and well-ventilated place.
Dispose of waste in accordance with local,
Disposal state, and federal regulations for chemical

waste.

Experimental Protocols

Specific experimental protocols for the use of Isoedultin are not well-documented in publicly

available literature. The following are general protocols that can be adapted.

General Protocol for In Vitro Cell-Based Assays

This protocol provides a general workflow for studying the effects of Isoedultin on cultured

cells.
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Preparation Cell Culture

Prepare Stock Solution
(e.g., in DMSO)

Seed Cells in Multi-well Plates

Allow Cells to Adhere
(e.g., 24 hours)

Prepare Working Solutions
(in cell culture medium)

Treaiment

Treat Cells with Isoedultin
Working Solutions

l

Incubate for Desired Time
(e.g., 24, 48, 72 hours)

Analysis

Cell Viability Assay Molecular Analysis
(e.g., MTT, MTS) (e.g., Western Blot, qPCR)

Data Analysis and Interpretation

Click to download full resolution via product page

Caption: General workflow for in vitro cell-based assays with Isoedultin.

Potential Biological Activity and Signaling Pathways

Direct research on the biological activity of Isoedultin is scarce. However, studies on the
structurally similar angular furanocoumarin, angelicin, provide insights into its potential
mechanisms of action. The following pathways are implicated in the biological effects of
angelicin and may be relevant for Isoedultin.
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Anti-Cancer Activity: Induction of Apoptosis

Angelicin has been shown to induce apoptosis (programmed cell death) in cancer cells through
both the intrinsic and extrinsic pathways.
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Caption: Postulated apoptotic pathways modulated by angelicin.
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Anti-Inflammatory Activity

Angelicin has been reported to exhibit anti-inflammatory effects by inhibiting the NF-kB
signaling pathway.
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Inflammatory Stimulus Inhibition by Angelicin
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Isoedultin]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15391317#safety-and-handling-guidelines-for-
isoedultin]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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